![molecular formula C11H15NO4S B2856658 3-(Tert-butoxycarbonyl)benzenesulfonamide CAS No. 103856-21-9](/img/structure/B2856658.png)
3-(Tert-butoxycarbonyl)benzenesulfonamide
Overview
Description
“3-(Tert-butoxycarbonyl)benzenesulfonamide” is a compound that contains a tert-butyloxycarbonyl (Boc) protecting group . The Boc group is used in organic synthesis and can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The synthesis of compounds like “this compound” often involves the use of Boc-protected amino acids . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base .Molecular Structure Analysis
The molecular structure of “this compound” includes a benzenesulfonamide core with a tert-butoxycarbonyl protecting group .Chemical Reactions Analysis
The Boc group in “this compound” can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This allows for further reactions with the exposed amine group .Scientific Research Applications
Medicinal Chemistry Applications
- Carbonic Anhydrase Inhibitors : 3-(Tert-butoxycarbonyl)benzenesulfonamide derivatives have been synthesized and evaluated for their ability to inhibit carbonic anhydrase IX (CA-IX), a target for the detection of hypoxic solid tumors. These compounds showed high binding affinity in hypoxic CA-IX expressing cells, suggesting their potential for molecular imaging of tumor hypoxia (Lu et al., 2013).
- Antimetastatic Activity : Ureido-substituted benzenesulfonamides have shown significant inhibition of carbonic anhydrases I, II, IX, and XII, with some derivatives demonstrating antimetastatic activity in breast cancer models. This indicates their utility in developing novel antimetastatic drugs (Pacchiano et al., 2011).
Organic Synthesis Applications
- Cross-Coupling Reactions : Studies have demonstrated the reactivity of benzenesulfonamide derivatives in oxidative cross-coupling reactions, producing various sulfonamide-containing compounds. These reactions are significant for constructing complex molecules with potential pharmacological activities (Miura et al., 1998).
- Cyclization Reactions : The treatment of N-aryl-N-tert-butoxycarbonyl-o-toluenesulfonamides with tert-butyllithium has been shown to yield dihydrobenzisothiazole dioxides, indicating a method for synthesizing novel heterocyclic structures (Takahashi et al., 2003).
Materials Science Applications
- Photoresist Development : 4-(Tert-butoxycarbonyloxy)benzyl p-toluenesulfonates, related to this compound, have been synthesized as acid amplifiers for chemically amplified photoresists, aiming to improve photosensitivity in photoimaging materials. This application underscores the role of sulfonamide derivatives in developing advanced materials for the electronics industry (Ito & Ichimura, 2000).
Mechanism of Action
Target of Action
Benzenesulfonamide analogs have been identified as kinase inhibitors with promising anticancer properties .
Mode of Action
It’s known that the compound is used for n-boc protection of amines, amino acids, and peptides . This process involves the reaction of the compound with these substances, leading to the formation of protected derivatives .
Biochemical Pathways
It’s known that the compound is involved in the synthesis of dipeptides . The proposed mechanism includes the attack of the 2-position of imidazolium ionic liquid by CTPA to give a phosphonium intermediate, followed by the formation of acyloxyphosphonium from the protected amino acid anion .
Result of Action
It’s known that the compound is used for n-boc protection of amines, amino acids, and peptides, which can facilitate innovations in synthetic methodologies .
Safety and Hazards
Future Directions
The use of Boc-protected amino acids in the synthesis of compounds like “3-(Tert-butoxycarbonyl)benzenesulfonamide” has been suggested as a way to expand the applicability of amino acid ionic liquids (AAILs) in organic synthesis . This could open up new possibilities for the synthesis of more potent therapeutic candidates with higher potency and fewer side effects .
properties
IUPAC Name |
tert-butyl 3-sulfamoylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-11(2,3)16-10(13)8-5-4-6-9(7-8)17(12,14)15/h4-7H,1-3H3,(H2,12,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLHDQBQCCRNJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=CC=C1)S(=O)(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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